Cas no 71555-48-1 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- 4-methyl-N-[(E)-1-pyridin-2-ylethylideneamino]piperazine-1-carbothioamide
- 4-methyl-piperazine-1-carbothioic acid (1-pyridin-2-yl-ethylidene)-hydrazide
- AC1NYGWT
- NSC294816
- DTXSID00421155
- 71555-48-1
- NSC-294816
-
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- Inchi： InChI=1S/C13H19N5S/c1-11(12-5-3-4-6-14-12)15-16-13(19)18-9-7-17(2)8-10-18/h3-6H,7-10H2,1-2H3,(H,16,19)/b15-11+
- InChI Key： LTIXEUIPPSOCDQ-RVDMUPIBSA-N
- SMILES： CC(=NNC(=S)N1CCN(CC1)C)C2=CC=CC=N2
Computed Properties
- Exact Mass: 277.13637
- Monoisotopic Mass: 277.13611680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 75.8Ų
Experimental Properties
- PSA: 43.76
- LogP: 1.19420
Related Literature
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Gousia Begum Phys. Chem. Chem. Phys., 2017,19, 7624-7630
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2. A broadband aggregation-independent plasmonic absorber for highly efficient solar steam generation†Zhongming Huang,Shengliang Li,Xiao Cui,Yingpeng Wan,Yafang Xiao,Shuang Tian,Hui Wang,Xiaozhen Li,Qi Zhao,Chun-Sing Lee J. Mater. Chem. A, 2020,8, 10742-10746
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Serena Gargiulo,Diederik J. Opperman,Ulf Hanefeld,Isabel W. C. E. Arends,Frank Hollmann Chem. Commun., 2012,48, 6630-6632
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Viswanathan Baskar,Kandasamy Gopal,Madeleine Helliwell,Floriana Tuna,Wolfgang Wernsdorfer Dalton Trans., 2010,39, 4747-4750
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Liang Ding,Jing An Polym. Chem., 2014,5, 733-742
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Nataliia V. Shymanska Chem. Commun., 2017,53, 7353-7356
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Boris Buchroithner,Delara Hartmann,Sandra Mayr,Yoo Jin Oh,Dmitry Sivun,Andreas Karner,Bianca Buchegger,Thomas Griesser,Peter Hinterdorfer,Thomas A. Klar,Jaroslaw Jacak Nanoscale Adv., 2020,2, 2422-2428
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Ian H. Godtliebsen,Ove Christiansen Phys. Chem. Chem. Phys., 2013,15, 10035-10048
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10. A biocatalytic method for the chemoselective aerobic oxidation of aldehydes to carboxylic acids†Tanja Knaus,Vasilis Tseliou,Luke D. Humphreys,Nigel S. Scrutton,Francesco G. Mutti Green Chem., 2018,20, 3931-3943
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